2-Hydroxy-5-(2-methylphenyl)isonicotinic acid, 95%

• IUPAC Name: 5-(2-methylphenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11NO3/c1-8-4-2-3-5-9(8)11-7-14-12(15)6-10(11)13(16)17/h2-7H,1H3,(H,14,15)(H,16,17)
• InChI Key: IYJWMDITPGKJPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C13H11NO3
• DSSTOX Substance ID: DTXSID30686917
• Molecular Weight: 229.23 g/mol
• CAS RN: 1261988-01-5

Description

2-Hydroxy-5-(2-methylphenyl)isonicotinic acid, or 2-HMPIN, is an organic compound that is used in a variety of research applications. It is a white, crystalline solid with a melting point of 140-141 °C. It has a molecular weight of 230.28 g/mol and is soluble in water. 2-HMPIN is a derivative of isonicotinic acid, and is used in a variety of scientific research applications due to its unique properties.

Scientific Research Applications

2-HMPIN has a variety of research applications, including in the study of enzyme inhibition, as a substrate for enzyme-catalyzed reactions, and as an inhibitor for enzymes such as cytochrome P450. It is also used in the study of protein-protein interactions, as a ligand for binding studies, and as a substrate for DNA-dependent polymerase activity.

Mechanism of Action

2-HMPIN functions as an inhibitor of enzymes by binding to their active sites and preventing them from catalyzing their respective reactions. It is also a substrate for enzyme-catalyzed reactions, meaning that it can be used to study the activity of enzymes. Additionally, 2-HMPIN can be used as a ligand for binding studies, as it can bind to proteins and other molecules in order to study their interactions.
Biochemical and Physiological Effects
2-HMPIN has been used in a variety of biochemical and physiological studies. It has been shown to inhibit the activity of cytochrome P450, an enzyme involved in drug metabolism, and to inhibit the activity of protein-protein interactions. Additionally, it has been used as a substrate for DNA-dependent polymerase activity, and has been shown to have a variety of effects on cellular processes.

Advantages and Limitations for Lab Experiments

2-HMPIN has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used in a variety of research applications. Additionally, it is relatively non-toxic and has few side effects. However, there are some limitations to the use of 2-HMPIN in laboratory experiments. It is not soluble in organic solvents, and its solubility in water is limited. Additionally, it is not very stable, and its activity can be affected by light and heat.

Future Directions

There are a variety of potential future directions for research involving 2-HMPIN. These include further studies of its biochemical and physiological effects, as well as its use as an enzyme inhibitor and substrate for enzyme-catalyzed reactions. Additionally, it could be used in the study of protein-protein interactions, and as a ligand for binding studies. Furthermore, its use as a substrate for DNA-dependent polymerase activity could be further explored. Finally, its potential applications in drug development and drug delivery systems could be investigated.

Synthesis Methods

2-HMPIN can be synthesized in a laboratory setting using a variety of methods. The most common method is a reaction between isonicotinic acid and 2-methylphenyl bromide, which produces 2-HMPIN as the main product. Other methods for synthesizing 2-HMPIN include the reaction between isonicotinic acid and 2-methylphenyl iodide, and the reaction between isonicotinic acid and 2-methylphenyl sulfate.